Cas no 1796949-45-5 (5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide)

• Product Name: 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide
• CAS No: 1796949-45-5
• MF: C₁₂H₁₄BrNO₃S₃
• MW: 396.343458652496
• CID: 5959477
• PubChem ID: 71810406
• Update Time: 2025-10-12

5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6451-0870
• 5-bromo-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)thiophene-2-sulfonamide
• 5-BROMO-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]THIOPHENE-2-SULFONAMIDE
• AKOS024567856
• 1796949-45-5
• 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide

• Inchi： 1S/C12H14BrNO3S3/c1-8-3-4-10(18-8)9(17-2)7-14-20(15,16)12-6-5-11(13)19-12/h3-6,9,14H,7H2,1-2H3
• InChI Key： DRJWKJIQITUXGM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NCC(C1=CC=C(C)S1)OC)(=O)=O

Computed Properties

• Exact Mass: 394.93192g/mol
• Monoisotopic Mass: 394.93192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Additional information on 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide

Comprehensive Overview of 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide (CAS No. 1796949-45-5)

The compound 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide (CAS No. 1796949-45-5) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiophene ring and a bromo substituent, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide stands out due to its electron-rich thiophene core, which enhances its binding affinity to biological targets. This property aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects. The inclusion of a methoxy group further improves its solubility, a critical factor in drug formulation.

The synthesis of 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely discussed in academic circles, as they offer high yields and scalability. The compound's CAS No. 1796949-45-5 serves as a unique identifier in chemical databases, facilitating its traceability in global research. Its structural complexity also makes it a subject of interest in computational chemistry, where molecular docking studies predict its interactions with proteins.

From an industrial perspective, 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide is gaining attention for its potential role in crop protection. Sulfonamides are known for their antifungal and antibacterial properties, and this compound's thiophene moiety could enhance its efficacy against resistant pathogens. This aligns with the growing need for sustainable agriculture solutions, a hot topic in environmental science. Researchers are exploring its use in green chemistry applications to minimize ecological impact.

In the context of drug development, 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide is being studied for its potential in treating inflammatory and metabolic disorders. Its sulfonamide group is a common pharmacophore in COX-2 inhibitors, which are pivotal in pain management. Additionally, its brominated thiophene structure may contribute to kinase inhibition, a mechanism exploited in oncology research. These applications are frequently searched in PubMed and SciFinder, reflecting the compound's relevance in cutting-edge science.

Quality control and analytical characterization of 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry ensure its purity and stability. These methods are essential for compliance with Good Manufacturing Practices (GMP), a priority for pharmaceutical manufacturers. The compound's CAS No. 1796949-45-5 is often cross-referenced in regulatory documents to avoid confusion with similar structures.

In summary, 5-Bromo-N-[2-methoxy-2-(5-methylthiophen-2-YL)ethyl]thiophene-2-sulfonamide (CAS No. 1796949-45-5) is a multifaceted compound with broad applications in life sciences and material chemistry. Its structural features and functional groups make it a promising candidate for innovation in therapeutics and agrochemicals. As research progresses, this compound is likely to feature prominently in patents and peer-reviewed journals, solidifying its place in modern chemistry.